Cas no 1234805-34-5 (2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide
• CAS No: 1234805-34-5
• MF: C₁₈H₁₆F₄N₂O₂S
• MW: 400.39045715332
• CID: 6005765
• PubChem ID: 49675511
• Update Time: 2025-06-27

2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide
• 2-[4-[[2-(4-fluorophenyl)sulfanylacetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• 1234805-34-5
• 2-[(4-fluorophenyl)sulfanyl]-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)acetamide
• 2-((4-fluorophenyl)thio)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide
• VU0635445-1
• F5097-2535
• AKOS024497925

• Inchi： 1S/C18H16F4N2O2S/c19-13-3-7-15(8-4-13)27-10-17(26)24-14-5-1-12(2-6-14)9-16(25)23-11-18(20,21)22/h1-8H,9-11H2,(H,23,25)(H,24,26)
• InChI Key： ZZQUCRJVRMXHJB-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)CC1=CC=C(NC(CSC2=CC=C(F)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 400.087
• Monoisotopic Mass: 400.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide

Recent Advances in the Study of 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide (CAS: 1234805-34-5)

The compound 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide (CAS: 1234805-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and trifluoroethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking simulations, to map the binding sites and understand the structural basis of its activity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Early-stage in vitro experiments have demonstrated that 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide can inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings have spurred further research into its efficacy and safety profile in preclinical models.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and tissue distribution have been evaluated in animal models. Results indicate that 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide has favorable pharmacokinetic properties, including good oral absorption and a relatively long half-life. These characteristics make it a promising candidate for further development, although additional studies are needed to assess potential toxicity and drug-drug interactions.

Another intriguing aspect of this compound is its potential application in neurodegenerative diseases. Recent findings suggest that it may have neuroprotective effects, possibly through the inhibition of oxidative stress and inflammation in neuronal cells. While these results are preliminary, they open new avenues for research into its use in conditions such as Alzheimer's and Parkinson's diseases.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide (CAS: 1234805-34-5) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a compelling subject for further investigation. Future studies should focus on advancing its development through rigorous preclinical and clinical testing to fully realize its therapeutic potential.